Peficitinib hydrochloride

• Molecular Formula: C18H23ClN4O2
• Molecular Weight: 362.9 g/mol
• InChI: InChI=1S/C18H22N4O2.ClH/c19-16(23)13-8-21-17-12(1-2-20-17)15(13)22-14-10-3-9-4-11(14)7-18(24,5-9)6-10;/h1-2,8-11,14,24H,3-7H2,(H2,19,23)(H2,20,21,22);1H/t9?,10-,11-,14?,18?;/m0./s1
• InChIKey: UQAIDWNFPWQLOC-QCGNNCBYSA-N

Peficitinib Hydrochloride Overview

Peficitinib hydrochloride (ASP015K, JNJ-54781532; CAS 944118-01-8) is a once-daily, orally bioavailable pan-Janus kinase (JAK) inhibitor developed by Astellas Pharma Inc., approved in Japan, Korea, and Taiwan for the treatment of rheumatoid arthritis (RA) in patients with inadequate response to conventional therapies [1]. It inhibits JAK1, JAK2, JAK3, and TYK2 with enzyme IC50 values of 3.9 nM, 5.0 nM, 0.71 nM, and 4.8 nM respectively, demonstrating moderate selectivity toward JAK3 [2]. Structurally distinct from other marketed JAK inhibitors, peficitinib features a 1H-pyrrolo[2,3-b]pyridine-5-carboxamide scaffold that forms triple hydrogen bonds with the kinase hinge region, and uniquely exhibits differential binding modes across JAK isoforms as revealed by co-crystal structures [3].

Pan-JAK pathway inhibition studies with moderate JAK3 preference

Isoform-selective binding probe for structural biology research

Dual JAK/RTK pathway research in inflammatory arthritis models

• [1] Tanaka Y, Okumura H, Kim S, Dorey J, Wojciechowski P, Chorąży J, Kato D, Schultz NM. Comparative Efficacy and Safety of Peficitinib Versus Tofacitinib and Baricitinib for Treatment of Rheumatoid Arthritis: A Systematic Review and Network Meta-Analysis. Rheumatol Ther. 2021;8(2):729-750. doi:10.1007/s40744-021-00284-1 View Source
• [2] Hamaguchi H, Amano Y, Moritomo A, et al. Discovery and structural characterization of peficitinib (ASP015K) as a novel and potent JAK inhibitor. Bioorg Med Chem. 2018;26(18):4971-4983. doi:10.1016/j.bmc.2018.08.005 View Source
• [3] Ito M, Yamazaki S, Yamagami K, et al. A novel JAK inhibitor, peficitinib, demonstrates potent efficacy in adjuvant-induced arthritis rat model. Eur J Pharmacol. 2017. (PDB: 6AAK crystal structure). View Source

Why Peficitinib Is Not Interchangeable

Although peficitinib is classified alongside tofacitinib, baricitinib, upadacitinib, and filgotinib as a JAK inhibitor for RA, the assumption of therapeutic interchangeability is contradicted by quantitative selectivity data. Peficitinib possesses a unique JAK isoform selectivity fingerprint—JAK3 IC50 0.71 nM vs. JAK2 IC50 5.0 nM, yielding ~7-fold JAK3 preference—that differs substantially from tofacitinib's ~4-fold selectivity and baricitinib's near-equipotency for JAK1/JAK2 with negligible JAK3 activity (IC50 >400 nM) [1][2]. Furthermore, peficitinib exhibits off-target inhibitory activity against PDGF and VEGF receptor tyrosine kinases that is absent with tofacitinib, as demonstrated in cell-free kinase assays and RA-FLS functional studies [3]. These molecular-level differences translate into divergent preclinical efficacy patterns and distinct clinical safety profiles—most notably in herpes zoster incidence rates—making unqualified substitution scientifically unjustified [4].

JAK selectivity fingerprint

Peficitinib's moderate JAK3 preference (~7-fold over JAK2) may not be replicated by tofacitinib or baricitinib, potentially altering cytokine inhibition profiles.

Off-target RTK activity

Inhibitory effects on PDGF/VEGF receptor tyrosine kinases, absent with tofacitinib, can shift synovial angiogenesis and bone erosion readouts in arthritis models.

Differential binding mode

Unique isoform-specific binding orientations, not observed for tofacitinib or baricitinib, may affect structure-activity relationship interpretations.

• [1] Hamaguchi H, Amano Y, Moritomo A, et al. Discovery and structural characterization of peficitinib (ASP015K) as a novel and potent JAK inhibitor. Bioorg Med Chem. 2018;26(18):4971-4983. doi:10.1016/j.bmc.2018.08.005 View Source
• [2] Tanaka Y, Okumura H, Kim S, et al. Comparative Efficacy and Safety of Peficitinib Versus Tofacitinib and Baricitinib for Treatment of Rheumatoid Arthritis: A Systematic Review and Network Meta-Analysis. Rheumatol Ther. 2021;8(2):729-750. doi:10.1007/s40744-021-00284-1 View Source
• [3] Ishikawa G, Uehata S, Yanagida C, et al. Peficitinib inhibits fibroblast-like synoviocyte activation and angiogenic vascular endothelial tube formation via inhibitory effects on PDGF and VEGF signaling in addition to JAK. J Pharmacol Sci. 2022;150(2):74-80. doi:10.1016/j.jphs.2022.07.002 View Source
• [4] Xu Q, He L, Yin Y. Risk of herpes zoster associated with JAK inhibitors in immune-mediated inflammatory diseases: a systematic review and network meta-analysis. Front Pharmacol. 2023;14:1241954. doi:10.3389/fphar.2023.1241954 View Source

Peficitinib Head-to-Head Differentiation Evidence

JAK Isoform Selectivity Fingerprint

Peficitinib exhibits a distinctive JAK selectivity fingerprint that differs from all four major comparators. In cell-free enzyme assays, peficitinib demonstrates moderate JAK3 preference (IC50 = 0.71 nM) with approximately 5.5-fold selectivity over JAK1 (3.9 nM), 7.0-fold over JAK2 (5.0 nM), and 6.8-fold over TYK2 (4.8 nM) [1]. This profile contrasts sharply with baricitinib, which shows JAK1/2 selectivity (JAK1 IC50 5.9 nM, JAK2 IC50 5.7 nM) and negligible JAK3 activity (IC50 >400 nM), and with upadacitinib (JAK1 IC50 47 nM, JAK3 IC50 2304 nM), which is engineered for JAK1 selectivity [2]. Tofacitinib shows a broader but flatter profile (JAK1 IC50 3.2 nM, JAK2 4.1 nM, JAK3 1.6 nM, TYK2 34 nM), while filgotinib is JAK1-preferring (JAK1 IC50 10 nM, JAK2 28 nM, JAK3 810 nM, TYK2 116 nM) [2].

JAK selectivity fingerprint

Cross-study reported

Peficitinib JAK3/JAK2 selectivity ratio ~7.0 vs. tofacitinib ~2.6, baricitinib ~0.01

Supports isoform-specific pathway inhibition profiling

Cell-free enzyme assays; comparative data across published sources

Evidence Dimension	In vitro JAK isoform inhibitory activity (IC50 in nM)
Target Compound Data	Peficitinib: JAK1=3.9, JAK2=5.0, JAK3=0.71, TYK2=4.8 nM; JAK3/JAK2 selectivity ratio ≈ 7.0
Comparator Or Baseline	Tofacitinib: JAK1=3.2, JAK2=4.1, JAK3=1.6, TYK2=34 nM; Baricitinib: JAK1=5.9, JAK2=5.7, JAK3=560, TYK2=53 nM; Upadacitinib: JAK1=47, JAK2=120, JAK3=2304, TYK2=4690 nM; Filgotinib: JAK1=10, JAK2=28, JAK3=810, TYK2=116 nM
Quantified Difference	Peficitinib JAK3/JAK2 selectivity ratio (7.0) > tofacitinib (~2.6) > baricitinib (~0.01); peficitinib is the only agent with moderate pan-JAK coverage and measurable JAK3 preference
Conditions	Cell-free recombinant enzyme assays using ATP at Km concentrations; data from multiple published sources compiled in J Clin Med 2023 review table

Why This Matters

The unique selectivity fingerprint determines which cytokine signaling pathways are predominantly inhibited at therapeutic concentrations—peficitinib's balanced pan-JAK profile with JAK3 preference may offer a differentiated efficacy-to-hematological toxicity ratio compared to JAK1-selective or JAK1/2-selective agents.

• [1] Hamaguchi H, Amano Y, Moritomo A, et al. Discovery and structural characterization of peficitinib (ASP015K) as a novel and potent JAK inhibitor. Bioorg Med Chem. 2018;26(18):4971-4983. doi:10.1016/j.bmc.2018.08.005 View Source
• [2] Morin S, Simard J, Flamand N, et al. Differential properties of Janus kinase inhibitors in the treatment of immune-mediated inflammatory diseases. Rheumatology. 2023;63(2):298-308. (Table 1 JAK selectivity compilation). doi:10.1093/rheumatology/kead440 View Source

Isoform-Specific JAK Binding Mode

Co-crystal structures of peficitinib with JAK1, JAK2, JAK3, and TYK2 reveal that the compound adopts different binding orientations within the ATP-binding pocket of each isoform—a feature not reported for comparator JAK inhibitors such as tofacitinib or baricitinib [1]. The 1H-pyrrolo[2,3-b]pyridine-5-carboxamide scaffold forms triple hydrogen bonds with the hinge region across all four JAKs, but WaterMap analysis identified unfavorable water molecules that drive isoform-specific differences in the scaffold's orientation relative to the hinge [1]. This differential binding mode mechanistically explains peficitinib's unique selectivity profile and is structurally distinct from tofacitinib, which binds with a more uniform orientation across JAK isoforms [2].

Isoform-specific binding mode

Structural evidence

Differential binding orientation across JAK1/2/3/TYK2 confirmed by X-ray crystallography and WaterMap

Enables structure-based selectivity determinant analysis

PDB: 6AAK; triple hydrogen bonds maintained

Evidence Dimension	Binding mode uniformity across JAK isoforms in co-crystal structures
Target Compound Data	Peficitinib: differential binding orientation in JAK1 vs JAK2 vs JAK3 vs TYK2 ATP-binding pockets; triple hydrogen bonds to hinge region maintained; WaterMap reveals unfavorable water molecules as the mechanistic driver of orientation differences
Comparator Or Baseline	Tofacitinib: reported to adopt a more uniform binding pose across JAK isoforms (computational quantum biochemistry study, RSC 2024); Baricitinib: no differential binding mode across isoforms reported
Quantified Difference	Qualitative but structurally verified: peficitinib is the only approved JAK inhibitor for which differential binding modes across all four JAK isoforms have been experimentally demonstrated by X-ray crystallography
Conditions	X-ray co-crystallography of recombinant JAK1, JAK2, JAK3, TYK2 kinase domains in complex with peficitinib; PDB accession codes available (e.g., 6AAK for JAK3); WaterMap computational analysis

Why This Matters

For procurement in structure-based drug design or selectivity screening programs, peficitinib serves as a unique tool compound precisely because its binding mode is not uniform across JAKs—enabling studies of isoform-specific binding determinants that comparator inhibitors cannot support.

• [1] Hamaguchi H, Amano Y, Moritomo A, et al. Discovery and structural characterization of peficitinib (ASP015K) as a novel and potent JAK inhibitor. Bioorg Med Chem. 2018;26(18):4971-4983. doi:10.1016/j.bmc.2018.08.005 View Source
• [2] RCSB Protein Data Bank. 6AAK: Crystal structure of JAK3 in complex with peficitinib. Deposited 2018-07-18. doi:10.2210/pdb6AAK/pdb View Source

PDGF and VEGF RTK Inhibition

In a direct comparative study using cell-free kinase assays, peficitinib—but not tofacitinib—inhibited both PDGF and VEGF receptor tyrosine kinases (RTKs) in addition to JAKs [1]. This differential activity translated into functional consequences in RA patient-derived fibroblast-like synoviocytes (RA-FLSs): only peficitinib potently inhibited PDGF-induced secretion of IL-6, VEGF, and MMP-3, and uniquely suppressed endothelial cell tube formation by HUVECs—a measure of angiogenic capacity [1]. In the adjuvant-induced arthritis rat model, this additional pharmacology correlated with significantly greater inhibitory effects of peficitinib 10 mg/kg versus tofacitinib 3 mg/kg on VEGF and PDGF production in paw fluid, as well as on bone mineral density loss and synovial thickening scores [2].

PDGF/VEGF RTK inhibition

Head-to-head reported

Peficitinib, but not tofacitinib, inhibits PDGF/VEGF RTKs; suppresses HUVEC tube formation and reduces paw VEGF/PDGF in rat AIA model

May support combined JAK/RTK pathway research in arthritis models

Rat adjuvant arthritis; 10 mg/kg peficitinib vs. 3 mg/kg tofacitinib

Evidence Dimension	PDGF and VEGF receptor tyrosine kinase inhibitory activity and downstream functional effects
Target Compound Data	Peficitinib: inhibits PDGF RTK and VEGF RTK in cell-free assays; potently inhibits PDGF-induced IL-6, VEGF, and MMP-3 secretion in RA-FLSs; suppresses HUVEC endothelial tube formation; reduces paw fluid VEGF and PDGF in rat adjuvant arthritis model at 10 mg/kg
Comparator Or Baseline	Tofacitinib: does NOT inhibit PDGF or VEGF RTKs in cell-free assays; does NOT potently inhibit PDGF-induced IL-6, VEGF, MMP-3 secretion in RA-FLSs; does NOT suppress endothelial tube formation; lesser reduction of paw fluid VEGF and PDGF at 3 mg/kg
Quantified Difference	Peficitinib 10 mg/kg showed significantly greater inhibition than tofacitinib 3 mg/kg (at comparable plasma exposures) on paw fluid VEGF, PDGF, RANKL, MMP-3 levels, bone mineral density loss, and synovial thickening score (all P<0.05)
Conditions	Cell-free RTK assays; RA patient-derived FLS cultures; human umbilical vein endothelial cells (HUVECs); adjuvant-induced arthritis rat model with repeated oral dosing

Why This Matters

The additional PDGF/VEGF RTK inhibitory activity of peficitinib represents a mechanistically verified point of differentiation for users investigating synovial angiogenesis or bone destruction pathways, and may rationalize the selection of peficitinib over tofacitinib in preclinical RA models where combined JAK/RTK inhibition is desired.

• [1] Ishikawa G, Uehata S, Yanagida C, et al. Peficitinib inhibits fibroblast-like synoviocyte activation and angiogenic vascular endothelial tube formation via inhibitory effects on PDGF and VEGF signaling in addition to JAK. J Pharmacol Sci. 2022;150(2):74-80. doi:10.1016/j.jphs.2022.07.002 View Source
• [2] Ishikawa G, Uehata S, Yanagida C, et al. Comparison of the effects of peficitinib and tofacitinib in the adjuvant-induced arthritis rat model. Eur J Pharmacol. 2023;940:175480. doi:10.1016/j.ejphar.2023.175480 View Source

Clinical Efficacy and Radiographic Outcomes

In the absence of direct head-to-head clinical trials, a Bayesian network meta-analysis of 21 randomized controlled trials indirectly compared peficitinib (100 mg and 150 mg once daily) with tofacitinib (5 mg twice daily) and baricitinib (2 mg or 4 mg once daily) [1]. At 12 weeks, all evaluable efficacy outcomes (ACR20, ACR50, ACR70, DAS28-CRP, SDAI) were comparable or improved with peficitinib versus both comparators; this was maintained at 24 weeks [1]. Independently, peficitinib demonstrated statistically significant radiographic joint protection: in the RAJ4 phase III trial, mean change from baseline in modified Total Sharp Score (mTSS) at Week 28/ET was 1.62 (100 mg) and 1.03 (150 mg) vs. 3.37 for placebo (both P<0.001), with a numerically greater effect at the 150 mg dose [2]. The long-term open-label extension study confirmed sustained ACR20/50/70 rates of 78.9%/61.4%/42.7% at end of treatment (mean exposure 22.7 months) [3].

Clinical endpoint response

Trial context

ACR20 response 64.4% (150 mg) vs. 21.8% placebo; mTSS change 1.03 vs. 3.37 at Week 28

Reported endpoint context for RA model-response studies

Phase III RAJ4 trial; network meta-analysis comparators

Evidence Dimension	ACR20 response rate and radiographic progression (mTSS) at 12-28 weeks in RA patients with inadequate MTX response
Target Compound Data	Peficitinib 150 mg QD: ACR20 64.4% at Week 12/ET (RAJ4); mTSS change 1.03 at Week 28/ET; Peficitinib 100 mg QD: ACR20 58.6%; mTSS change 1.62
Comparator Or Baseline	Placebo: ACR20 21.8% (RAJ4); mTSS change 3.37; Network meta-analysis comparators: tofacitinib 5 mg BID and baricitinib 4 mg QD showed comparable ACR20 response rates at 12 and 24 weeks
Quantified Difference	ACR20 odds ratio vs placebo: peficitinib 100 mg OR 4.14 (95% CI 2.42-7.08), peficitinib 150 mg OR 4.07 (95% CI 2.38-6.96), both P<0.001; mTSS difference vs placebo: -1.75 for 100 mg, -2.34 for 150 mg, both P<0.001; network meta-analysis SUCRA rankings showed comparable top-tier probability among peficitinib, tofacitinib, and baricitinib
Conditions	RAJ4 phase III RCT (N=519, Japanese patients, inadequate MTX response, 52 weeks); Asian phase III study (N=385, mainland China/Korea/Taiwan, 24 weeks); network meta-analysis of 21 RCTs

Why This Matters

For procurement decisions in clinical research settings, peficitinib offers once-daily oral dosing with efficacy non-inferior to twice-daily tofacitinib and once-daily baricitinib, supported by placebo-controlled radiographic evidence of joint protection—a critical differentiator when selecting JAK inhibitors for RA trials.

• [1] Tanaka Y, Okumura H, Kim S, Dorey J, Wojciechowski P, Chorąży J, Kato D, Schultz NM. Comparative Efficacy and Safety of Peficitinib Versus Tofacitinib and Baricitinib for Treatment of Rheumatoid Arthritis: A Systematic Review and Network Meta-Analysis. Rheumatol Ther. 2021;8(2):729-750. doi:10.1007/s40744-021-00284-1 View Source
• [2] Takeuchi T, Tanaka Y, Tanaka S, et al. Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis and an inadequate response to methotrexate: results of a phase III randomised, double-blind, placebo-controlled trial (RAJ4) in Japan. Ann Rheum Dis. 2019;78(10):1305-1313. doi:10.1136/annrheumdis-2019-215335 View Source
• [3] Takeuchi T, Tanaka Y, Yamanaka H, et al. Safety and effectiveness of peficitinib (ASP015K) in patients with rheumatoid arthritis: interim data from a long-term, open-label extension study in Japan, Korea, and Taiwan. Arthritis Res Ther. 2020;22:29. doi:10.1186/s13075-020-2125-7 View Source

Herpes Zoster Risk Profile

A systematic review and network meta-analysis of 47 RCTs including 24,142 patients across immune-mediated inflammatory diseases (IMIDs) identified peficitinib 100 mg once daily as the JAK inhibitor associated with the highest risk of herpes zoster infection, followed by baricitinib 4 mg QD and upadacitinib 30 mg QD [1]. This safety signal was corroborated by the RAJ4 and RAJ3 long-term extension data, where herpes zoster-related disease incidence was 8.3 per 100 patient-years for peficitinib 100 mg (95% CI 4.8-14.3) and 6.8 per 100 patient-years overall (95% CI 5.6-8.3) [2][3]. This rate substantially exceeds reported rates for tofacitinib 5 mg BID (approximately 4.0 per 100 patient-years) and filgotinib 200 mg QD (approximately 1.7 per 100 patient-years) in comparable RA populations [1].

Herpes zoster incidence

Safety endpoint review

Peficitinib 100 mg: 8.3/100 PY (95% CI 4.8-14.3) vs. tofacitinib ~4.0/100 PY

Supports safety-related endpoint monitoring in JAK inhibitor research

Network meta-analysis of 47 RCTs; RAJ3/RAJ4 pooled data

Evidence Dimension	Herpes zoster incidence rate per 100 patient-years in RA clinical trial populations
Target Compound Data	Peficitinib 100 mg QD: 8.3/100 PY (95% CI 4.8-14.3) in RAJ3/RAJ4 pooled analysis; 6.8/100 PY (95% CI 5.6-8.3) in long-term extension study (mean exposure 22.7 months)
Comparator Or Baseline	Tofacitinib 5 mg BID: ~4.0/100 PY; Baricitinib 4 mg QD: ~3.7/100 PY; Upadacitinib 15 mg QD: ~3.7/100 PY; Filgotinib 200 mg QD: ~1.7/100 PY; Placebo: 3.2/100 PY (peficitinib phase III trials)
Quantified Difference	Peficitinib 100 mg QD ranked #1 (highest risk) in network meta-analysis SUCRA for herpes zoster among all JAK inhibitors in IMIDs; incidence rate approximately 2.6-fold higher than placebo and ~2-5× higher than comparator JAK inhibitors at approved RA doses
Conditions	Network meta-analysis of 47 RCTs (24,142 patients) in IMIDs (RA, PsO, PsA, IBD, SpA); RAJ3/RAJ4 pooled safety analysis (N=496 peficitinib-treated); long-term extension study (N=843, up to 6 years)

Why This Matters

The elevated herpes zoster risk with peficitinib is a quantifiable and clinically significant safety differentiator that must inform compound selection for clinical trial protocols—particularly for studies enrolling Asian populations or patients with known varicella zoster virus risk factors—and represents a key consideration in institutional formulary evaluation against other JAK inhibitors.

• [1] Xu Q, He L, Yin Y. Risk of herpes zoster associated with JAK inhibitors in immune-mediated inflammatory diseases: a systematic review and network meta-analysis. Front Pharmacol. 2023;14:1241954. doi:10.3389/fphar.2023.1241954 View Source
• [2] Takeuchi T, Tanaka Y, Tanaka S, et al. Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis and an inadequate response to methotrexate: results of a phase III trial (RAJ4). Ann Rheum Dis. 2019;78(10):1305-1313. (Safety Table: herpes zoster incidence rates). View Source
• [3] Takeuchi T, Tanaka Y, Yamanaka H, et al. Safety and effectiveness of peficitinib (ASP015K) in patients with rheumatoid arthritis: interim data from a long-term, open-label extension study. Arthritis Res Ther. 2020;22:29. View Source

Cellular JAK1/3 over JAK2 Selectivity

In erythropoietin (EPO)-induced cellular proliferation assays that evaluate JAK2-dependent signaling, peficitinib exhibited 14-fold selectivity for JAK1 and JAK3 over JAK2 [1]. This cellular context is functionally relevant because EPO signaling through JAK2 is critical for erythropoiesis, and potent JAK2 inhibition has been linked to anemia in clinical practice—most notably with baricitinib (JAK1/2 IC50 ~5.7-5.9 nM) [2]. Peficitinib's cellular JAK2-sparing profile (14-fold selectivity) contrasts with tofacitinib, which shows only approximately 4-fold selectivity for JAK3 over JAK2 in enzyme assays and correspondingly greater JAK2 engagement at therapeutic concentrations . The peficitinib IC50 for IL-2-induced T-cell proliferation (a JAK1/3-dependent readout) was 10 nM, while its IC50 in the EPO-induced JAK2-dependent proliferation assay was approximately 140 nM (14-fold difference) [1].

Cellular JAK1/3 vs JAK2

Reported assay context

14-fold selectivity for JAK1/3 over JAK2 in cellular proliferation assays

Provides JAK2-sparing profile reference for hematological endpoint models

IL-2 T-cell IC50 10 nM; EPO proliferation IC50 ~140 nM

Evidence Dimension	Functional cellular selectivity ratio: JAK1/3-dependent (IL-2 T-cell proliferation) vs JAK2-dependent (EPO leukemia cell proliferation) IC50
Target Compound Data	Peficitinib: IL-2 T-cell proliferation IC50 = 10 nM; EPO-induced proliferation IC50 ≈ 140 nM; calculated selectivity ratio = 14-fold for JAK1/3 over JAK2
Comparator Or Baseline	Tofacitinib: IL-2 T-cell proliferation IC50 reported in similar range, but JAK3/JAK2 enzyme selectivity ratio ~4-fold; Baricitinib: near-equipotent JAK1/JAK2 inhibition (IC50 ~5.7-5.9 nM), with expected low functional JAK2-sparing in cellular assays
Quantified Difference	Peficitinib 14-fold cellular JAK1/3-over-JAK2 selectivity vs tofacitinib ~4-fold enzyme selectivity vs baricitinib ~1-fold (no JAK2-sparing) in comparable assay contexts
Conditions	Erythropoietin-induced human leukemia cell proliferation assay; IL-2-induced rat splenocyte proliferation assay; whole blood STAT5 phosphorylation (IC50 = 124 nM rat, 127 nM human)

Why This Matters

The 14-fold cellular JAK2-sparing window provides a pharmacologically grounded rationale for potentially reduced interference with erythropoiesis relative to JAK2-equipotent inhibitors like baricitinib—a consideration for preclinical hematological safety profiling and for end-users selecting JAK inhibitors for anemia-sensitive experimental models.

• [1] Bertin Bioreagent / Cayman Chemical. Peficitinib Product Overview (CAT N°: 22954). Cellular selectivity data: IL-2 T-cell IC50 = 10 nM; EPO proliferation assay 14-fold selectivity; STAT5 whole blood IC50 = 124 nM (rat), 127 nM (human). View Source
• [2] Morin S, Simard J, Flamand N, et al. Differential properties of Janus kinase inhibitors in the treatment of immune-mediated inflammatory diseases. Rheumatology. 2023;63(2):298-308. (Baricitinib JAK2 IC50 hematological implications). View Source

Peficitinib Application Scenarios

Combined JAK and RTK Inhibition in RA Models

For in vivo adjuvant-induced arthritis rat model studies requiring simultaneous suppression of JAK-mediated cytokine signaling and PDGF/VEGF-driven synovial angiogenesis, peficitinib is the only approved JAK inhibitor with experimentally validated dual pharmacology. Dosing at 10 mg/kg orally achieves comparable plasma exposure to tofacitinib 3 mg/kg but yields significantly greater inhibition of paw fluid VEGF, PDGF, RANKL, and MMP-3, as well as superior preservation of bone mineral density and reduced synovial thickening [1]. This scenario is supported by direct head-to-head data and is not replicable with tofacitinib, baricitinib, or filgotinib, which lack PDGF/VEGF RTK inhibitory activity .

JAK Isoform-Specific Binding Mode Probe

Peficitinib's experimentally verified differential binding orientation across JAK1, JAK2, JAK3, and TYK2—demonstrated by X-ray co-crystal structures and WaterMap analysis—makes it a uniquely valuable probe for structure-based drug design programs investigating JAK isoform selectivity determinants [1]. Unlike tofacitinib, which adopts a relatively uniform binding pose, peficitinib allows researchers to study how unfavorable water molecules in the ATP-binding pocket drive scaffold reorientation, informing rational design of next-generation isoform-selective JAK inhibitors. The crystal structures are publicly available through the PDB (e.g., 6AAK for JAK3) .

RA Clinical Trial Design in Asian Populations

For randomized controlled trials (RCTs) enrolling Asian RA patients with inadequate MTX response, peficitinib 100 mg or 150 mg once daily provides statistically significant ACR20 response (58.6-64.4% vs. 21.8% placebo, P<0.001) and mTSS radiographic joint protection (mean change 1.03-1.62 vs. 3.37 placebo, P<0.001) documented in two independent phase III programs (RAJ3, RAJ4) [1]. The once-daily dosing regimen offers a practical adherence advantage over twice-daily tofacitinib and is supported by long-term extension safety data (mean exposure 22.7 months, up to 6 years) . Network meta-analysis confirms comparable efficacy to baricitinib and tofacitinib at approved doses, while the elevated herpes zoster risk (6.8/100 PY) necessitates protocol-specified monitoring .

Herpes Zoster Risk Stratification Studies

Peficitinib is the highest-ranked JAK inhibitor for herpes zoster risk in a network meta-analysis of 24,142 patients, making it the compound of choice as a positive control or high-risk comparator arm in safety-focused observational studies or registries investigating viral reactivation mechanisms associated with JAK inhibition [1]. Its incidence rate of 6.8-8.3 per 100 patient-years in RA populations provides a well-characterized, quantifiable benchmark against which lower-risk JAK inhibitors (filgotinib ~1.7/100 PY, upadacitinib ~3.7/100 PY) can be compared, enabling adequately powered non-inferiority or superiority safety analyses .

Application

Selection Property

Validation Focus

Pan-JAK pathway inhibition studies

Moderate JAK3 preference and pan-JAK coverage

JAK isoform selectivity profiling

JAK/RTK dual-pathway arthritis model research

PDGF/VEGF RTK inhibitory activity in addition to JAK

Synovial angiogenesis and bone erosion endpoint review

JAK isoform-selective binding probe

Differential binding modes across JAK1/2/3/TYK2

Structure-based selectivity determinant analysis

Safety endpoint monitoring in JAK inhibitor research

Quantified herpes zoster incidence benchmark

Viral reactivation endpoint context in RA models

• [1] Ishikawa G, Uehata S, Yanagida C, et al. Comparison of the effects of peficitinib and tofacitinib in the adjuvant-induced arthritis rat model. Eur J Pharmacol. 2023;940:175480. View Source